Cas no 1314968-98-3 (3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one)

• Product Name: 3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one
• CAS No: 1314968-98-3
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 4694035
• PubChem ID: 55252941
• Update Time: 2025-10-31

3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-methyl-3,4-dihydropyrido[2,3-b]pyrazin-2(1H)-one
• 7-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one
• Pyrido[2,3-b]pyrazin-2(1H)-one, 3,4-dihydro-7-methyl-
• CHTPIYCJJPAFFV-UHFFFAOYSA-N
• NE51480
• 3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one

• Inchi： 1S/C8H9N3O/c1-5-2-6-8(9-3-5)10-4-7(12)11-6/h2-3H,4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： CHTPIYCJJPAFFV-UHFFFAOYSA-N
• SMILES： O=C1CNC2=C(C=C(C)C=N2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Topological Polar Surface Area: 54

Additional information on 3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one

Introduction to 3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one (CAS No. 1314968-98-3)

3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 1314968-98-3, this compound belongs to the pyridobenzodiazepine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of a fused pyridine and benzodiazepine ring system imparts distinct electronic and steric characteristics, making it a valuable candidate for further investigation in drug discovery and development.

The compound's structure consists of a pyrido[2,3-b]pyrazinone core, which is characterized by a seven-membered aromatic ring system containing nitrogen atoms at the 2,3 positions. The 7-methyl substituent at the 7-position of the pyridobenzodiazepine ring enhances its molecular complexity and may contribute to its binding affinity with biological targets. This structural motif has been explored in various therapeutic contexts, particularly in the search for novel treatments for neurological and cardiovascular disorders.

Recent advancements in computational chemistry have enabled more precise modeling of 3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one, allowing researchers to predict its interactions with biological receptors with higher accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and neurodegeneration. For instance, preliminary docking studies have indicated potential binding to cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs.

The synthesis of 3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one has been optimized through multi-step organic reactions, leveraging modern catalytic methods to improve yield and purity. The process typically involves condensation reactions between appropriately substituted pyridine derivatives and carbonyl compounds, followed by cyclization steps to form the fused heterocyclic system. Advances in green chemistry principles have also been applied to minimize waste and enhance sustainability in its production.

In vitro studies have begun to unravel the pharmacological profile of 3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one, revealing promising activities in models of oxidative stress and neuroprotection. The compound's ability to scavenge reactive oxygen species (ROS) has been observed in cell culture experiments, suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease and Parkinson's disease. Additionally, its interaction with mitochondrial DNA repair mechanisms has been explored, indicating possible applications in treating age-related neurodegenerative disorders.

The chemical stability of 3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one under various storage conditions has been assessed through spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its robustness under controlled environments, making it suitable for long-term storage and future research applications. Furthermore, formulation studies have been conducted to develop stable pharmaceutical dosage forms that maintain the integrity of the active compound.

Future directions in the study of 3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one include exploring its potential in preclinical models and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to evaluate its efficacy and safety profiles in vivo. The compound's unique structural features make it an attractive candidate for structure-based drug design (SBDD), where computational methods are used to refine its molecular structure for optimal pharmacological activity.

The role of CAS No. 1314968-98-3 in identifying and characterizing this compound underscores the importance of standardized nomenclature in chemical research. This unique identifier ensures clear communication among scientists worldwide and facilitates database searches for related compounds. As research progresses, additional derivatives of this scaffold may be synthesized to enhance specific biological activities or improve pharmacokinetic properties.

In conclusion,3,4-Dihydro-7-methylpyrido2,3-bpyrazin-2(1H)-one represents a promising area of investigation in medicinal chemistry. Its unique structural features combined with preliminary evidence of biological activity position it as a valuable candidate for further exploration in drug development. Continued research efforts will likely uncover new therapeutic applications for this compound and its derivatives.